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Compound of Interest

Compound Name: Europium bromide (EuBr3)

Cat. No.: B080099

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for
Europium(lll) bromide (EuBrs). The following sections detail the key thermodynamic
parameters, the experimental methodologies used for their determination, and the interrelation
of these properties, offering a critical resource for professionals in research and development.

Core Thermochemical Data

The thermochemical properties of Europium(lll) bromide are essential for understanding its
stability, reactivity, and behavior in various chemical processes. The standard state for the
following data is 298.15 K (25 °C) and 1 atm.
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Thermochemical ) Unit Conversion
Symbol Value (Solid State)
Property (kd/imol)
. -(186.1 + 3.0)
Enthalpy of Formation ~ AH°f -778.6 + 12.6 kJ/mol
kcal/mol[1]
(50.7 £ 3.0) 0.212 £ 0.013
Standard Entropy Se
cal/(K-mol)[1] kJ/(K-mol)
Gibbs Free Energy of -(179.3 £ 3.0)
_ AGef -750.2 £ 12.6 kJ/mol
Formation kcal/mol[1]

Data not explicitly

available, but

Heat Capacity ]
Co estimated for

(estimation) _
thermodynamic

calculations.

Note: Discrepancies in units may be present in various literature sources. The values
presented here are based on the most consistent and detailed experimental work found.[1][2]

Experimental Protocols

The determination of the thermochemical data for Europium(lll) bromide has been primarily
achieved through a combination of high-temperature experimental techniques and theoretical

estimations.

Synthesis of Anhydrous Europium(lil) Bromide

A crucial prerequisite for accurate thermochemical measurements is the preparation of high-
purity, anhydrous EuBr3. A common method involves the reaction of Europium(ll) bromide

(EuBr2) with bromine gas at elevated temperatures.[1]

Workflow for EuBrs Synthesis:
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Caption: Synthesis pathway for high-purity anhydrous Europium(lll) bromide.

Vaporization Behavior and Effusion Studies

The enthalpy and entropy of vaporization are determined by measuring the vapor pressure of
EuBrs as a function of temperature. This is often accomplished using Knudsen effusion mass
spectrometry.[1][3]

Experimental Steps:

o Sample Preparation: A sample of anhydrous EuBrs is placed in a Knudsen cell, which is a
small, thermally stable container with a very small orifice.
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e High Vacuum and Heating: The cell is placed in a high-vacuum chamber and heated to a
specific temperature.

o Effusion: At elevated temperatures, the EuBrs vaporizes, and the gaseous molecules effuse
through the orifice.

e Mass Spectrometry: The effusing vapor is then analyzed by a mass spectrometer to identify
the species present and their partial pressures.

» Data Analysis: The vapor pressure is measured at various temperatures. The Clausius-
Clapeyron equation is then used to derive the enthalpy of vaporization from the slope of the
In(P) vs. 1/T plot.

Second and Third Law Methods

The thermochemical data are cross-validated using both the second and third law of
thermodynamics.[1]

e Second Law Method: This method relies on the temperature dependence of the equilibrium
constant (in this case, related to the vapor pressure) to determine the enthalpy change of the
reaction (vaporization). The standard entropy change is also derived from this analysis.[1]

e Third Law Method: This method combines the experimentally determined equilibrium
constants with calculated or estimated absolute entropies of the reactants and products to
derive the enthalpy change. The consistency between the second and third law values
provides confidence in the accuracy of the data.[1]

The entropy of solid EuBrs is often estimated using Latimer's procedure, which includes a
magnetic contribution for the Eu(lll) ion.[1]

Interrelation of Thermochemical Properties

The fundamental thermochemical properties of enthalpy, entropy, and Gibbs free energy are
interconnected and provide a complete picture of the thermodynamic stability and reactivity of
Europium(lll) bromide.
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Caption: Relationship between thermochemical properties and experimental determination
methods.

This guide provides a foundational understanding of the thermochemical data for Europium(lIl)
bromide. For more detailed information, consulting the primary research articles is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of Europium(lll) Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080099#thermochemical-data-for-europium-iii-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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